1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride
Description
“1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2613382-02-6 . It has a molecular weight of 183.63 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11F2N.ClH/c8-7(9)3-5(4-7)6(10)1-2-6;/h5H,1-4,10H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride involves the reaction of 3,3-difluorocyclobutanone with cyclopropanecarboxylic acid followed by reduction and conversion to the amine hydrochloride salt.", "Starting Materials": [ "3,3-difluorocyclobutanone", "cyclopropanecarboxylic acid", "sodium borohydride", "hydrochloric acid", "diethyl ether", "sodium sulfate" ], "Reaction": [ "Step 1: 3,3-difluorocyclobutanone is reacted with cyclopropanecarboxylic acid in the presence of sodium borohydride and diethyl ether to yield 1-(3,3-difluorocyclobutyl)cyclopropan-1-ol.", "Step 2: The alcohol is then reduced with sodium borohydride in methanol to yield 1-(3,3-difluorocyclobutyl)cyclopropan-1-amine.", "Step 3: The amine is then converted to the hydrochloride salt by treatment with hydrochloric acid in diethyl ether and drying over sodium sulfate." ] } | |
| 2613382-02-6 | |
Molecular Formula |
C7H12ClF2N |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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